N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}pentanamide

• IUPAC Name: N-[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]pentanamide
• InChI: InChI=1S/C20H25N3O3/c1-2-3-6-19(24)21-16-7-9-17(10-8-16)22-11-13-23(14-12-22)20(25)18-5-4-15-26-18/h4-5,7-10,15H,2-3,6,11-14H2,1H3,(H,21,24)
• InChI Key: ZTJKYUNYHGWBCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}pentanamide, commonly known as Furosemide, is a potent diuretic drug that is widely used in the treatment of hypertension, congestive heart failure, and edema. It is a sulfonamide derivative and belongs to the class of loop diuretics. The drug works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidney, leading to increased urine output and decreased fluid accumulation in the body.

Mechanism of Action

Furosemide works by inhibiting the Na+/K+/2Cl- co-transporter in the ascending loop of Henle, leading to increased excretion of sodium, chloride, and water in the urine. This results in decreased fluid accumulation in the body and a reduction in blood pressure.
Biochemical and Physiological Effects:
Furosemide has several biochemical and physiological effects on the body. It increases the excretion of sodium, chloride, and water in the urine, leading to a reduction in blood volume and blood pressure. The drug also increases the excretion of potassium, calcium, and magnesium ions, which can lead to electrolyte imbalances in the body. Furosemide can also cause metabolic alkalosis due to the loss of hydrogen ions in the urine.

Advantages and Limitations for Lab Experiments

Furosemide has several advantages for use in laboratory experiments. It is a potent diuretic drug that can be used to induce fluid depletion in animal models. The drug is also readily available and relatively inexpensive. However, the drug has several limitations for use in laboratory experiments. It can cause electrolyte imbalances and metabolic alkalosis, which can affect the physiological state of the animal model. The drug can also have variable effects depending on the species and strain of the animal.

Future Directions

There are several future directions for research on Furosemide. One area of research is the development of new formulations of the drug that can improve its bioavailability and reduce its side effects. Another area of research is the identification of new therapeutic applications for the drug, such as in the treatment of acute kidney injury and liver cirrhosis. Additionally, further research is needed to understand the mechanisms underlying the drug's effects on electrolyte balance and acid-base homeostasis.

Scientific Research Applications

Furosemide has been extensively studied for its therapeutic potential in various medical conditions. It has been shown to be effective in the treatment of hypertension, congestive heart failure, and edema. The drug has also been studied for its potential use in the treatment of acute kidney injury, chronic kidney disease, and liver cirrhosis.